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Methodologies for Extraction & Analysis

The following table summarizes the key experimental protocols for extracting cerberin from seeds and

detecting it in biological fluids.

Purpose Extraction from Seeds Detection in Serum
Method Liguid chromatography-mass High-performance thin-layer
spectrometry (LC-MS) [1] chromatography (HPTLC) [2] & Liquid

chromatography-tandem mass spectrometry
(LC-MS/MS) [3]

Sample Commercially available seeds Chloroform and methanol (9.6:0.4 v/v) used
Preparation were extracted; method was as mobile phase for HPTLC [2]. Serum pre-
customized for patient blood treated with a MonoSpin cartridge for LC-
analysis [1]. MS/MS [3].
Identification & Calibration curve from commercial Densitometric scanning at 254 nm for
Quantification cerberin standard for identification HPTLC [2]. LC-MS/MS provides high
and quantification [1]. sensitivity with LODs ~0.15 ng/mL and

LOQs of 0.6 ng/mL [3].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s523204?utm_src=pdf-body
https://www.smolecule.com/products/s523204?utm_src=pdf-interest
https://www.smolecule.com/products/s523204?utm_src=pdf-body
https://scholarworks.boisestate.edu/under_showcase_2022/95/
https://japsonline.com/abstract.php?article_id=1681&sts=2
https://pubmed.ncbi.nlm.nih.gov/40505452/
https://scholarworks.boisestate.edu/under_showcase_2022/95/
https://japsonline.com/abstract.php?article_id=1681&sts=2
https://pubmed.ncbi.nlm.nih.gov/40505452/
https://scholarworks.boisestate.edu/under_showcase_2022/95/
https://japsonline.com/abstract.php?article_id=1681&sts=2
https://pubmed.ncbi.nlm.nih.gov/40505452/
https://www.smolecule.com/products/s523204?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Purpose Extraction from Seeds Detection in Serum

Application Identify and quantify cerberin in Detect and quantify cerberin, neriifolin, and
seed extract and patient blood tanghinin in human rat serum; applicable to
after self-poisoning [1]. human serum, aspirates, and other body

fluids [2] [3].

Quantitative Data and Analytical Performance

For a comparison of the quantitative data and performance metrics of the different analytical methods, please

refer to the following table.

Parameter HPTLC Method [2] LC-MS/MS Method [3]

Analyte Cerberin Cerberin, Neriifolin,
Tanghinin

Detection Densitometric scanning (UV absorption at 254 Tandem mass spectrometry

Principle nm)

| Limit of Detection (LOD) | Information not specified in source | Cerberin: 0.15 ng/mL Neriifolin: 0.18
ng/mL Tanghinin: 0.14 ng/mL | | Limit of Quantification (LOQ) | Information not specified in source | 0.6
ng/mL (for all compounds) | | Biological Half-Life (from a case study) | Not applicable | Neriifolin: 19.2
hours | | Key Advantage | Described as rapid, simple, and precise [2] | Extremely high sensitivity and

specificity; provides pharmacokinetic data [3] |

Experimental Workflow for Cerberin Analysis

The diagram below outlines a generalized experimental workflow for analyzing cerberin, from seed to data

interpretation.
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Extraction
(Solvent Extraction)

Analysis Technique

LC-MS/MS

Detection: UV Absorbance Detection: Mass Fragmentation
Quantification: Densitometry Quantification: Calibration Curve

Click to download full resolution via product page

Research Applications and Potential

Understanding cerberin's properties has relevance beyond toxicology. Current research is exploring its

potential repurposing, similar to other cardiac glycosides.
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¢ Forensic and Clinical Toxicology: The developed LC-MS/MS method is crucial for diagnosing
poisoning in clinical and forensic settings, especially in regions where the seeds are accessible online
(3] [1].

¢ Therapeutic Repurposing Potential: While highly toxic in large doses, cardiac glycosides are being
investigated for their anti-cancer properties at low concentrations. Research on Cerbera odollam fruit
extracts shows synergistic anticancer activity with the drug sorafenib in cell studies, inducing
apoptosis and cell cycle arrest [4]. This mirrors investigations into other cardiac glycosides like
deslanoside for prostate cancer [5].

Practical Considerations for Researchers

¢ Toxin Handling: Cerberin is a potent and dangerous cardiac glycoside. All laboratory work must be
conducted with strict adherence to safety protocols, including the use of appropriate personal
protective equipment (PPE).

e Method Selection: For forensic confirmation or pharmacokinetic studies, the highly sensitive LC-
MS/MS method is preferable. HPTLC may serve as a more accessible tool for initial screening or less

complex analyses [2] [3].
e Sample Availability: Be aware that Cerbera odollam seeds have been commercially available online,
which is a noted source for research materials and a factor in poisoning cases [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. "Characterization and Analysis of Cerberin , 2-O-Acetyl Neriifolin in Po..."

[scholarworks.boisestate.edu]
2. Quantitative Determination of Cerberin in Seed of Extract ... Cerbera [japsonline.com]

3. Development of an LC-MS/MS detection method for cardiac glycosides...

[pubmed.nchbi.nim.nih.gov]
4. Cerbera odollam fruit extracts enhance anti-cancer activity ... [sciencedirect.com]

5. The Cardiac Glycoside Deslanoside Exerts Anticancer ... [mdpi.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/40505452/
https://scholarworks.boisestate.edu/under_showcase_2022/95/
https://www.sciencedirect.com/science/article/pii/S167463842400114X
https://www.mdpi.com/2072-6694/13/22/5809
https://www.smolecule.com/products/s523204?utm_src=pdf-body
https://japsonline.com/abstract.php?article_id=1681&sts=2
https://pubmed.ncbi.nlm.nih.gov/40505452/
https://scholarworks.boisestate.edu/under_showcase_2022/95/
https://www.smolecule.com/products/s523204?utm_src=pdf-custom-synthesis
https://scholarworks.boisestate.edu/under_showcase_2022/95/
https://scholarworks.boisestate.edu/under_showcase_2022/95/
https://japsonline.com/abstract.php?article_id=1681&sts=2
https://pubmed.ncbi.nlm.nih.gov/40505452/
https://pubmed.ncbi.nlm.nih.gov/40505452/
https://www.sciencedirect.com/science/article/pii/S167463842400114X
https://www.mdpi.com/2072-6694/13/22/5809
https://www.smolecule.com/products/s523204?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

To cite this document: Smolecule. [Cerbera odollam seed extraction Cerberin]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b523204#cerbera-odollam-seed-

extraction-cerberin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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